Cas no 22252-43-3 (7-Aminodeacetoxycephalosporanic acid)

7-Aminodeacetoxycephalosporanic acid (7-ADCA) is a key intermediate in the synthesis of semisynthetic cephalosporin antibiotics. Its structure lacks the acetoxy group at the C-3 position, simplifying further chemical modifications to produce β-lactam antibiotics with enhanced stability and efficacy. 7-ADCA is widely utilized in pharmaceutical manufacturing due to its versatility in creating derivatives with improved pharmacokinetic and antibacterial properties. The compound’s high purity and consistent quality are critical for ensuring the reliability of downstream antibiotic production. Its role as a foundational building block underscores its importance in the development of broad-spectrum antibiotics, contributing to advancements in antimicrobial therapy.
7-Aminodeacetoxycephalosporanic acid structure
22252-43-3 structure
Product Name:7-Aminodeacetoxycephalosporanic acid
CAS No:22252-43-3
MF:C8H10N2O3S
MW:214.241600513458
MDL:MFCD09750368
CID:52013
PubChem ID:33498
Update Time:2025-06-09

7-Aminodeacetoxycephalosporanic acid Chemical and Physical Properties

Names and Identifiers

    • (6R,7R)-7-Amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • 7-Aminodeacetoxycephalosporanic ccid
    • (6R-trans)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • 7-ADCA
    • 7-Aminodesacetoxycephalosporanic acid
    • 7-Amino-3-methyl-3-cephem-4-carboxylic acid
    • 7-AMINODESACETOXY- CEPHALOSPORANIC ACID
    • 7beta-aminodeacetoxycephalosporanic acid
    • Cefadroxil Related Compound B
    • 7-aminodeacetoxycephalosporanic acid
    • ANM3MSM8TN
    • 7beta-amino-3-methyl-3-cephem-4-carboxylic acid
    • 7beta-amino-3-methylceph-3-em-4-carboxylic acid
    • 7-Amino desacetoxy cephalosporanic acid
    • 7-amino-3-methylceph-3-em-4-carboxylic acid
    • 3-methyl-7-aminoce
    • Cefradine EP impurity A
    • Cephalexin Impurity B(EP)
    • 7-Aminodesacetoxycephalosporanic Aicd
    • 7-Aminodeacetoxycephalosporanic acid
    • MDL: MFCD09750368
    • Inchi: 1S/C8H10N2O3S/c1-3-2-14-7-4(9)6(11)10(7)5(3)8(12)13/h4,7H,2,9H2,1H3,(H,12,13)/t4-,7-/m1/s1
    • InChI Key: NVIAYEIXYQCDAN-CLZZGJSISA-N
    • SMILES: S1CC(C)=C(C(=O)O)N2C([C@H]([C@@H]12)N)=O
    • BRN: 5273616

Computed Properties

  • Exact Mass: 214.04100
  • Monoisotopic Mass: 214.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: -3.1
  • Topological Polar Surface Area: 109

Experimental Properties

  • Color/Form: Powder
  • Density: 1.59
  • Melting Point: 242°C(dec.)(lit.)
  • Boiling Point: 517.6°C at 760 mmHg
  • Flash Point: 266.8°C
  • Refractive Index: 104 ° (C=1, 1mol/L HCl)
  • Solubility: Do you have solubility information on this product that you would like to share
  • Water Partition Coefficient: Soluble in water (partly), 1M ammonium hydroxide (50 mg/ml), and DMSO (Sparingly).
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 108.93000
  • LogP: 0.22560
  • Specific Rotation: +100 - +112° (c=1, 1M HCl)

7-Aminodeacetoxycephalosporanic acid Security Information

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7-Aminodeacetoxycephalosporanic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:22252-43-3)7-Aminodesacetoxycephalosporanic Acid, ≥ 98.0%
Order Number:LE17438;LE3227
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
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Amadis Chemical Company Limited
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(CAS:22252-43-3)7-Aminodeacetoxycephalosporanic acid
Order Number:A816060
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:04
Price ($):297.0
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:22252-43-3)7-Amino-3-methyl-3-cephem-4-carboxylic acid
Order Number:sfd17073
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:22252-43-3)7-Aminodesacetoxycephalosporanic Acid, ≥ 98.0%
LE17438;LE3227
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:22252-43-3)7-Aminodeacetoxycephalosporanic acid
A816060
Purity:99%
Quantity:500g
Price ($):297.0
Email